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Compound of Interest

Compound Name: Ambrosiol

CAS No.: 5090-67-5

Cat. No.: B15936037

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the clinical trial design for high-

dose ambroxol in the treatment of Gaucher disease (GD). This document includes the

mechanism of action, detailed experimental protocols for key biomarkers, and a synthesized

clinical trial protocol based on current research.

Introduction to Ambroxol in Gaucher Disease
Gaucher disease is an autosomal recessive lysosomal storage disorder resulting from

mutations in the GBA1 gene, which leads to a deficiency of the enzyme glucocerebrosidase

(GCase).[1][2][3] This deficiency causes the accumulation of glucosylceramide and its

deacylated form, glucosylsphingosine (Lyso-Gb1), primarily in macrophages.[4][5] Ambroxol, a

commonly used mucolytic agent, has been identified as a pharmacological chaperone for

GCase.[6][7] At doses significantly higher than those used for respiratory conditions, ambroxol

can cross the blood-brain barrier, making it a promising therapeutic candidate, particularly for

neuronopathic forms of Gaucher disease (Types 2 and 3).[1][3][8] It acts by stabilizing the
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misfolded GCase enzyme, facilitating its proper trafficking to the lysosome and increasing its

residual activity.[1][7]

Mechanism of Action: Ambroxol as a
Pharmacological Chaperone
Ambroxol's therapeutic potential in Gaucher disease stems from its role as a pharmacological

chaperone. In patients with GBA1 mutations, the GCase enzyme is often misfolded and

prematurely degraded in the endoplasmic reticulum. Ambroxol binds to the mutant GCase,

stabilizing its conformation and allowing it to pass the cell's quality control mechanisms. Once

in the acidic environment of the lysosome, ambroxol dissociates, allowing the now correctly

localized GCase to metabolize its substrates.[9]
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Start: Isolate PBMCs

Cell Lysis & Protein Extraction

Protein Quantification (BCA/Bradford)

Setup Reaction in 96-well Plate
(Lysate + Assay Buffer)

Add 4-MUGlc Substrate

Incubate at 37°C for 1 hour

Add Stop Buffer

Read Fluorescence
(Ex: 360nm, Em: 450nm)

Data Analysis
(vs. 4-MU Standard Curve)

End: GCase Activity (pmol/mg/min)

 

Start: Collect Dried Blood Spot (DBS)

Punch 3.2mm Disc from DBS Card

Extract with Methanol
+ Internal Standard

Inject Supernatant into
LC-MS/MS System

Quantify Peak Area Ratio
(Lyso-Gb1 / Internal Standard)

End: Lyso-Gb1 Concentration (ng/mL)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15936037/docs?utm_src=pdf-body-img#application-notes-and-protocols-high-dose-ambroxol-for-gaucher-disease
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15936037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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